Cas no 2097996-99-9 (6-azaspiro[3.4]octan-2-one hydrochloride)

• Product Name: 6-azaspiro[3.4]octan-2-one hydrochloride
• CAS No: 2097996-99-9
• MF: C₇H₁₂ClNO
• MW: 161.63
• MDL: MFCD30002142
• CID: 5088671
• Update Time: 2025-10-10

6-azaspiro[3.4]octan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-azaspiro[3.4]octan-2-one hydrochloride
• 6-Aza-spiro[3.4]octan-2-one hydrochloride

• MDL： MFCD30002142
• Inchi： 1S/C7H11NO.ClH/c9-6-3-7(4-6)1-2-8-5-7;/h8H,1-5H2;1H
• InChI Key： RXQQANUJQJOOIT-UHFFFAOYSA-N
• SMILES： C1NCCC21CC(=O)C2.Cl

Additional information on 6-azaspiro[3.4]octan-2-one hydrochloride

6-azaspiro[3.4]octan-2-one hydrochloride (CAS No. 2097996-99-9): A Comprehensive Overview

6-azaspiro[3.4]octan-2-one hydrochloride (CAS No. 2097996-99-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and nitrogen-containing heterocycle, holds potential for various therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of 6-azaspiro[3.4]octan-2-one hydrochloride is defined by a six-membered ring fused to a four-membered ring, with a nitrogen atom at the spiro junction. This structural feature imparts unique pharmacological properties, making it an attractive candidate for drug development. The hydrochloride salt form enhances its solubility and stability, which are crucial for both preclinical and clinical studies.

Recent studies have highlighted the potential of 6-azaspiro[3.4]octan-2-one hydrochloride as a modulator of various biological targets. One notable application is its interaction with G protein-coupled receptors (GPCRs), which play a central role in many physiological processes and are common targets for drug discovery. Research has shown that this compound can selectively bind to specific GPCRs, potentially offering therapeutic benefits in conditions such as anxiety, depression, and chronic pain.

In the realm of oncology, 6-azaspiro[3.4]octan-2-one hydrochloride has demonstrated promising anti-cancer properties. Preclinical studies have indicated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colorectal cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 6-azaspiro[3.4]octan-2-one hydrochloride has also been extensively studied. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral therapeutic agent. Additionally, its low toxicity and high selectivity for target receptors make it a promising candidate for further clinical development.

In terms of safety and toxicity, preclinical studies have shown that 6-azaspiro[3.4]octan-2-one hydrochloride has a favorable safety profile at therapeutic doses. Animal models have demonstrated minimal adverse effects at doses several times higher than those required for therapeutic efficacy. These findings support its potential for safe and effective use in human patients.

The development pipeline for 6-azaspiro[3.4]octan-2-one hydrochloride is currently advancing through various stages of preclinical and early clinical trials. Initial Phase I trials have focused on assessing the safety and tolerability of the compound in healthy volunteers and patients with specific conditions. Preliminary results have been encouraging, with no significant safety concerns reported.

In conclusion, 6-azaspiro[3.4]octan-2-one hydrochloride (CAS No. 2097996-99-9) represents a promising compound with potential applications in multiple therapeutic areas. Its unique chemical structure, favorable pharmacological properties, and promising preclinical data make it an exciting candidate for further research and development in the pharmaceutical industry.